Cas no 1091006-20-0 (3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide
• CAS No: 1091006-20-0
• MF: C₁₉H₂₂ClNO₄S
• MW: 395.900283336639
• CID: 6586619
• PubChem ID: 27450358
• Update Time: 2025-06-09

3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide
• 1091006-20-0
• SR-01000922340-1
• VU0642141-1
• AKOS024507118
• SR-01000922340
• 3-chloro-4-methoxy-N-((4-phenyltetrahydro-2H-pyran-4-yl)methyl)benzenesulfonamide
• F5328-0062
• 3-chloro-4-methoxy-N-[(4-phenyloxan-4-yl)methyl]benzene-1-sulfonamide
• 3-chloro-4-methoxy-N-[(4-phenyloxan-4-yl)methyl]benzenesulfonamide

• Inchi： 1S/C19H22ClNO4S/c1-24-18-8-7-16(13-17(18)20)26(22,23)21-14-19(9-11-25-12-10-19)15-5-3-2-4-6-15/h2-8,13,21H,9-12,14H2,1H3
• InChI Key： OOCZNTHSEHXBBI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1(C2C=CC=CC=2)CCOCC1)(=O)=O)OC

Computed Properties

• Exact Mass: 395.0958071g/mol
• Monoisotopic Mass: 395.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73Ų

Additional information on 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide

Introduction to 3-Chloro-4-Methoxy-N-(4-Phenyloxan-4-yl)methylbenzene-1-sulfonamide (CAS No. 1091006-20-0)

3-Chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide (CAS No. 1091006-20-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide is defined by a benzene ring substituted with a chloro group at the 3-position, a methoxy group at the 4-position, and a sulfonamide moiety attached to the benzene ring. The sulfonamide group is further substituted with an N-(4-phenyloxan-4-yl)methyl group, which adds to the compound's complexity and biological activity. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an interesting candidate for drug development.

In terms of physical properties, 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide is typically a white crystalline solid with a high melting point. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These solubility characteristics are crucial for its use in biological assays and pharmaceutical formulations.

The biological activity of 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide has been extensively studied in recent years. One of the most notable findings is its potent inhibitory effect on specific enzymes involved in neurodegenerative diseases. For instance, research has shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme that plays a key role in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide may help to maintain higher levels of these neurotransmitters in the brain, potentially alleviating symptoms associated with conditions like Parkinson's disease and depression.

Beyond its neuroprotective effects, 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide has also demonstrated significant anticancer properties. Studies have shown that it can induce apoptosis (programmed cell death) in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which this compound exerts its anticancer effects is not yet fully understood, but it is believed to involve the modulation of multiple signaling pathways that control cell proliferation and survival.

In addition to its direct therapeutic effects, 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide has also been explored as a lead compound for the development of new drugs. Researchers have synthesized several analogs and derivatives of this compound to optimize its pharmacological properties, such as potency, selectivity, and bioavailability. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical testing for their potential use in treating various diseases.

The safety profile of 3-chloro-4-methoxy-N-(4-phenyloxan-4-yl)methylbenzene-1-sulfonamide is another important aspect of its development as a therapeutic agent. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-chloro-4-methoxy-N-(4 phenyloxan 4 yl)methylbenzene 1 sulfonamide (CAS No. 1091006 20 0) represents a promising candidate for the treatment of neurological disorders and cancer due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, highlighting its significance in the field of medicinal chemistry.